Cas no 1440535-46-5 (1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione
• CAS No: 1440535-46-5
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• MDL: MFCD24850057
• CID: 4599914
• Update Time: 2025-06-15

1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione

• MDL： MFCD24850057
• Inchi： 1S/C12H9N3O2/c1-14-9-5-3-2-4-8(9)12(13-14)15-10(16)6-7-11(15)17/h2-7H,1H3
• InChI Key： WPOOPAJESSJFEZ-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N(C)N=2)C=CC=C3)C(=O)C=CC1=O

Additional information on 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione

1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione: A Comprehensive Overview

1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione, with the CAS number 1440535-46-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MK-8776, is a potent and selective inhibitor of the checkpoint kinase 1 (Chk1), a key regulator in the DNA damage response pathway. The unique chemical structure and biological activity of 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione make it a valuable tool for understanding cellular processes and developing novel therapeutic strategies.

The chemical structure of 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione consists of an indazole ring fused to a pyrrole ring, with a methyl group attached to the indazole ring. This arrangement confers specific pharmacological properties that are crucial for its function as a Chk1 inhibitor. The indazole moiety is known for its ability to interact with protein kinases, while the pyrrole ring contributes to the overall stability and bioavailability of the compound.

In recent years, significant advancements have been made in understanding the role of Chk1 in cellular processes. Chk1 is a serine/threonine kinase that plays a critical role in cell cycle checkpoint control and DNA repair. It is activated in response to DNA damage and helps to prevent cells from entering mitosis with damaged DNA, thereby maintaining genomic integrity. However, in cancer cells, Chk1 can also promote survival by allowing cells to bypass checkpoints and continue dividing despite DNA damage. This makes Chk1 an attractive target for cancer therapy.

1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione has been extensively studied for its potential as an anticancer agent. Clinical trials have shown that it can enhance the efficacy of chemotherapeutic agents by inhibiting Chk1 and thereby sensitizing cancer cells to DNA damage. For example, in combination with gemcitabine, MK-8776 has demonstrated significant antitumor activity in preclinical models of pancreatic cancer. These findings highlight the potential of 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione as a valuable adjunct in cancer treatment regimens.

Beyond its role in cancer therapy, 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione has also been explored for its potential applications in other areas of medicine. For instance, recent studies have investigated its effects on neurodegenerative diseases such as Alzheimer's disease. Research suggests that inhibition of Chk1 may help reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease. These findings open up new avenues for the development of therapeutic strategies targeting Chk1 in neurological disorders.

The pharmacokinetic properties of 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione have also been extensively characterized. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for clinical use. However, like many small molecule inhibitors, it is subject to metabolic degradation and can be affected by drug-drug interactions. Therefore, ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic index.

In conclusion, 1-(1-Methyl-1H-indazol-3-yl)-1H-pyrrole-2,5-dione (CAS number: 1440535-46-5) is a promising compound with diverse applications in medicine. Its unique chemical structure and potent inhibitory activity against Chk1 make it a valuable tool for both basic research and clinical development. As our understanding of cellular processes continues to evolve, the potential uses of this compound are likely to expand further, contributing to advancements in fields such as oncology and neurology.